Cas no 51047-59-7 (2-Methyl-6-piperazin-1-ylpyrazine)

• Product Name: 2-Methyl-6-piperazin-1-ylpyrazine
• CAS No: 51047-59-7
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD08272850
• CID: 366175
• PubChem ID: 20290698
• Update Time: 2025-04-23

2-Methyl-6-piperazin-1-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(piperazin-1-yl)pyrazine
• 2-METHYL-6-PIPERAZIN-1-YLPYRAZINE
• Pyrazine,2-methyl-6-(1-piperazinyl)-
• 2-methyl-6-piperazinylpyrazine
• 6'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl
• 6-Piperazino-2-methylpyrazin
• MFCD08272850
• DTXSID70604716
• FT-0729912
• CHEMBL3302698
• BCA04759
• CS-0314015
• 2-methyl-6-piperazin-1-ylpyrazine, AldrichCPR
• AKOS006345725
• SCHEMBL1026934
• PS-6152
• 51047-59-7
• DB-071293
• G74738
• 2-Methyl-6-piperazin-1-ylpyrazine

• MDL： MFCD08272850
• Inchi： 1S/C9H14N4/c1-8-6-11-7-9(12-8)13-4-2-10-3-5-13/h6-7,10H,2-5H2,1H3
• InChI Key： ZQAVHWZTBHGKFK-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=C(C)N=2)CCNCC1

Computed Properties

• Exact Mass: 178.12200
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Boiling Point: 347.553°C at 760 mmHg
• PSA: 41.05000
• LogP: 0.58840

2-Methyl-6-piperazin-1-ylpyrazine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Methyl-6-piperazin-1-ylpyrazine

2-Methyl-6-(Piperazin-1-yl)Pyrazine: A Comprehensive Overview

The compound with CAS No. 51047-59-7, commonly referred to as 2-Methyl-6-(Piperazin-1-yl)Pyrazine, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse applications in drug discovery and material science. The structure of 2-Methyl-6-(Piperazin-1-yl)Pyrazine consists of a pyrazine ring, a piperazine group, and a methyl substituent, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-6-(Piperazin-1-yl)Pyrazine. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale applications. The structural versatility of pyrazine derivatives has been exploited in numerous studies, highlighting their potential as building blocks for complex molecular architectures.

In terms of physical properties, 2-Methyl-6-(Piperazin-1-yl)Pyrazine exhibits distinct solubility characteristics, which are critical for its application in pharmaceutical formulations. Studies have shown that the compound demonstrates moderate solubility in organic solvents such as dichloromethane and ethanol, while being poorly soluble in water. This property is particularly advantageous for drug delivery systems that require controlled release mechanisms.

The biological activity of 2-Methyl-6-(Piperazin-1-yli)Pyrazine has been extensively investigated in recent years. Preclinical studies have revealed its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in experimental models. Additionally, the compound has shown selective inhibitory effects on certain enzymes associated with neurodegenerative diseases, suggesting its potential role in therapeutic interventions for conditions such as Alzheimer's disease.

The incorporation of a piperazine group into the structure of 2-Methyl-Pyrazine introduces significant changes in its pharmacokinetic profile. Piperazine is known for its ability to enhance membrane permeability and improve bioavailability, making it an attractive moiety for drug design. Recent studies have focused on optimizing the pharmacokinetics of this compound by modifying its substituents and exploring its interactions with biological membranes.

In conclusion, CAS No. 51047-59-7, or 2-Methyl-Pyrazine with Piperazine Substituent, represents a valuable addition to the library of pyrazine derivatives. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for future drug development and material science applications. As research continues to unravel its full potential, this compound is expected to play a pivotal role in advancing our understanding of pyrazine-based therapeutics.